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Compound of Interest

Compound Name: Indole-4-carboxaldehyde

Cat. No.: B046140 Get Quote

For Immediate Reference: Key Safety and Handling Information for Indole-4-carboxaldehyde

This guide provides essential safety protocols and logistical plans for researchers, scientists,

and drug development professionals working with Indole-4-carboxaldehyde. Adherence to

these procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Indole-4-carboxaldehyde is classified as harmful if swallowed, causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] Appropriate PPE is mandatory to prevent

exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Requirement Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection Protective gloves (e.g., nitrile).
Prevents skin contact which

can cause irritation.[1]

Skin and Body Protection

A lab coat or other suitable

protective clothing. Safety

shoes are also recommended.

[1]

Minimizes the risk of skin

contact and protects against

spills.

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) should be used in case

of inadequate ventilation or

when dust formation is likely.[2]

Prevents inhalation of dust

which may cause respiratory

irritation.[1]

II. Quantitative Data Summary
A clear understanding of the physical and chemical properties of Indole-4-carboxaldehyde is

fundamental to its safe handling.

Table 2: Physical and Chemical Properties of Indole-4-carboxaldehyde

Property Value Source

Molecular Formula C₉H₇NO [1][3]

Molecular Weight 145.16 g/mol [3][4]

Appearance
Yellowish to pale brown

powder/solid.
[5]

Melting Point 139-143 °C [3]

Boiling Point 339.1 ± 15.0 °C (Predicted) [3]

Storage Temperature 2 - 8 °C [1]
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III. Operational Plan: Step-by-Step Handling
Procedures
Follow these steps to ensure the safe handling of Indole-4-carboxaldehyde from receipt to

use.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Ensure the supplier's label and hazard pictograms are clearly visible.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong acids, strong bases, and oxidizing agents.[2] The recommended

storage temperature is between 2-8°C.[1] Keep the container tightly closed and protect it

from light.[6]

Preparation for Use:

Ensure an emergency eyewash station and safety shower are readily accessible.[1][2]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust formation.[1][2]

Don the required PPE as outlined in Table 1.

Handling and Use:

Avoid breathing dust, mist, or spray.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling the compound.[1][2]

Post-Handling:

Securely close the container after use.

Clean the work area thoroughly.
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Remove and properly dispose of contaminated PPE.

IV. Emergency Procedures: First Aid and Spill
Management
Immediate and appropriate action is crucial in an emergency.

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial

respiration and seek immediate medical attention.[1][2]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and seek medical advice if irritation persists.[1][2]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][2]

After Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[1][2]

Spill Management Workflow:

The following diagram outlines the procedural steps for managing a spill of Indole-4-
carboxaldehyde.
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Spill Occurs

Evacuate Immediate Area
(if necessary)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Sweep solids, absorb liquids)

Place in a Labeled,
Sealed Waste Container

Clean the Spill Area Thoroughly

Dispose of Waste as Hazardous

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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V. Disposal Plan
All waste containing Indole-4-carboxaldehyde must be treated as hazardous waste.

Waste Collection:

Collect all solid and liquid waste in clearly labeled, sealed containers.

Do not mix with other waste streams unless compatibility is confirmed.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and "Indole-4-
carboxaldehyde".

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal:

Dispose of the contents and container in accordance with local, state, and federal

regulations through an approved waste disposal plant.[1][2] Do not dispose of down the

drain or in regular trash.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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